N'-(4-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide

• IUPAC Name: N'-(4-methoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide
• InChI: InChI=1S/C21H24N4O4S2/c1-14-10-12-25(13-11-14)31(27,28)16-8-6-15(7-9-16)20(26)23-24-21-22-19-17(29-2)4-3-5-18(19)30-21/h3-9,14H,10-13H2,1-2H3,(H,22,24)(H,23,26)
• InChI Key: FHMYJVSZCGRUQY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=C(C=CC=C4S3)OC
• Molecular Formula: C21H24N4O4S2
• Molecular Weight: 460.6 g/mol

Description

N'-(4-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C21H24N4O4S2 and its molecular weight is 460.57. The purity is usually 95%.
BenchChem offers high-quality N'-(4-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-(4-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Several studies have been dedicated to the synthesis and evaluation of the biological activities of compounds structurally related to N'-(4-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide. These compounds exhibit a range of pharmacological properties, including analgesic, antimicrobial, antifungal, and antiproliferative activities. For instance, a study described the synthesis of novel derivatives and their screening for analgesic, antifungal, antibacterial, and antiproliferative activities, highlighting the potential of these compounds in various therapeutic areas (Vijaya Raj et al., 2007).

Antimicrobial and Antifungal Evaluation

The antimicrobial and antifungal potentials of compounds related to N'-(4-methoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide have been a subject of research, with studies reporting the synthesis of thiazole derivatives and their effectiveness against various microbial strains. Research indicates that specific derivatives exhibit considerable antimicrobial activity, suggesting their applicability in addressing bacterial and fungal infections (Chawla, 2016).

Anticancer Activity

Compounds bearing the benzothiazole moiety, similar to the chemical , have been synthesized and evaluated for their anticancer activity. Some derivatives have shown promising results in preclinical models, indicating the potential use of these compounds in cancer therapy. For example, a study reported the antitumor screening of novel 4-thiazolidinones with benzothiazole moiety, identifying compounds with significant activity against various cancer cell lines (Havrylyuk et al., 2010).

Anticonvulsant Agents

The anticonvulsant activity of azoles incorporating a sulfonamide moiety has been explored, with some compounds demonstrating protection against convulsions in experimental models. This research suggests the potential of these compounds as anticonvulsant agents, providing a foundation for further development in this area (Farag et al., 2012).